Cas no 2138543-06-1 (tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate)

• Product Name: tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate
• CAS No: 2138543-06-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6224495
• PubChem ID: 165498464
• Update Time: 2025-10-29

tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1159643
• tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate
• 2138543-06-1

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-10-5-4-9(15)6-8(10)7-13/h8,10H,4-7,13H2,1-3H3,(H,14,16)
• InChI Key： QNYQRDZOVGEOOD-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(CN)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate

Recent Advances in the Study of tert-Butyl N-[2-(Aminomethyl)-4-oxocyclohexyl]carbamate (CAS: 2138543-06-1)

The compound tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate (CAS: 2138543-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclohexyl scaffold and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanisms of action and potential as a drug candidate.

One of the key areas of research has been the development of efficient synthetic routes for tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate. A study published in the Journal of Medicinal Chemistry (2023) described a novel asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring the consistency of biological evaluations. The study also highlighted the importance of the tert-butyl carbamate group in stabilizing the molecule under physiological conditions.

In terms of biological activity, recent investigations have explored the compound's potential as a modulator of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology demonstrated that tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate exhibits selective binding to specific protein targets involved in inflammatory pathways. The researchers used a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding mode, revealing key interactions between the compound and the target protein's active site. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Another significant development is the exploration of the compound's role in central nervous system (CNS) disorders. A preprint article on bioRxiv (2024) reported that tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate crosses the blood-brain barrier (BBB) with moderate efficiency, making it a viable candidate for CNS-targeted therapies. The study further identified its neuroprotective effects in in vitro models of neurodegenerative diseases, although in vivo validation is still underway.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate. A recent review in Drug Discovery Today (2024) emphasized the need for further structural modifications to enhance its metabolic stability and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved drug-like properties.

In conclusion, tert-butyl N-[2-(aminomethyl)-4-oxocyclohexyl]carbamate (CAS: 2138543-06-1) represents a versatile scaffold with broad therapeutic potential. Ongoing research is expected to uncover new applications and refine its pharmacological profile, paving the way for its eventual translation into clinical trials. The compound's unique structural features and biological activities make it a compelling subject for future studies in chemical biology and drug discovery.